Methyl 5-beta-cholan-3,7-dione-24-oate
Methyl 5-beta-cholan-3,7-dione-24-oate
7beta-Hydroxy-3-oxo-5beta-cholan-24-oic Acid is a bile acid.
Brand Name:
Vulcanchem
CAS No.:
77060-26-5
VCID:
VC20834200
InChI:
InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-15,17-20,22,26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,17-,18+,19+,20+,22+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C
Molecular Formula:
C24H38O4
Molecular Weight:
390.6 g/mol
Methyl 5-beta-cholan-3,7-dione-24-oate
CAS No.: 77060-26-5
Cat. No.: VC20834200
Molecular Formula: C24H38O4
Molecular Weight: 390.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 7beta-Hydroxy-3-oxo-5beta-cholan-24-oic Acid is a bile acid. |
|---|---|
| CAS No. | 77060-26-5 |
| Molecular Formula | C24H38O4 |
| Molecular Weight | 390.6 g/mol |
| IUPAC Name | (4R)-4-[(5R,7S,8R,9S,10S,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H38O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-15,17-20,22,26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,17-,18+,19+,20+,22+,23+,24-/m1/s1 |
| Standard InChI Key | KNVADAPHVNKTEP-AQHAYLOVSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CCC(=O)C4)C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(=O)CC4C3(CCC(=O)C4)C)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(=O)C4)C)O)C |
| Melting Point | 171-173°C |
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